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Compound of Interest

Compound Name: 2-Butene-1-thiol

This document provides a concise overview of the core physicochemical properties of 2-
butene-1-thiol, with a primary focus on its molecular weight. It is intended for researchers,
chemists, and professionals in the field of drug development and organosulfur chemistry who
require precise and reliable data for their work.

Physicochemical Data Summary

2-Butene-1-thiol is an unsaturated thiol whose properties are defined by the interplay between
its alkene and thiol functional groups. The quantitative data for this compound, primarily for the
more common (E)-isomer, are summarized below.

Property Value Source
Molecular Formula C4H8S [1112]131[4]
Molecular Weight 88.17 g/mol [11[2]15]16]
Average Molecular Weight 88.171 [3]
Monoisotopic Mass 88.03467143 Da [1][2][6]
CAS Number 58688-79-2 ((E)-isomer) [1112][4]
Canonical SMILES CC=CCs [1]

Boiling Point 99.1-102.5°C (at 762 mmHg)  [2][4]
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Methodology for Molecular Weight Determination

The molecular weight of a compound like 2-butene-1-thiol can be determined through two
primary methods: theoretical calculation and experimental analysis.

1. Theoretical Calculation: The molecular weight is most commonly calculated based on the
compound's molecular formula (C4H8S) and the standard atomic weights of its constituent
elements as provided by IUPAC.[7]

Carbon (C): 4 atoms x 12.011 u = 48.044 u

Hydrogen (H): 8 atoms x 1.008 u = 8.064 u

Sulfur (S): 1 atom x 32.06 u = 32.06 u

Total Molecular Weight: 48.044 + 8.064 + 32.06 = 88.168 g/mol

This calculated value is consistent with the reported molecular weight of 88.17 g/mol .[1][2][5]

[6]7]

2. Experimental Analysis via Mass Spectrometry: Mass spectrometry is the principal
experimental technique for determining the mass-to-charge ratio (m/z) of ionized molecules. In
this method, a sample of 2-butene-1-thiol is vaporized and ionized. The resulting ions are
accelerated and deflected by a magnetic field. The degree of deflection is inversely proportional
to the ion's mass-to-charge ratio, allowing for precise determination of its mass. This technique
provides the monoisotopic mass, which is calculated using the mass of the most abundant
isotopes of the constituent elements.

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical process for calculating the molecular weight of 2-
butene-1-thiol from its chemical formula.
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Caption: Workflow for calculating the molecular weight of 2-butene-1-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com

or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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